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Compound of Interest

Compound Name: Iceane

Cat. No.: B13952405

For Researchers, Scientists, and Drug Development Professionals

Abstract

Iceane, a saturated polycyclic hydrocarbon with the formula Ci12H1s, possesses a unique cage-
like molecular structure. This guide provides a comprehensive overview of its chemical
identifiers, detailed spectroscopic data, and a summary of its seminal synthesis protocols. The
information is presented to support further research and application in various scientific
domains, including medicinal chemistry and materials science.

Chemical Identifiers

Iceane is systematically known by several names, with its key identifiers summarized in the
table below for precise documentation and database searches.
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Identifier Value
CAS Registry Number 53283-19-5
IUPAC Name Tetracyclo[5.3.1.12,6.0%,°]dodecane

Wurtzitane, Decahydro-2,7:3,6-
Other Names )
dimethanonaphthalene

Chemical Formula Ci2H1s

Molecular Weight 162.27 g/mol

nChi INChl=1S/C12H18/c1-7-2-11-3-8(1)10-4-9(7)5-
12(11)6-10/h7-12H,1-6H2

InChlKey KZNNISMAUNEBPT-UHFFFAOYSA-N

SMILES ClcC2Ccc3cceic4ce2ccescs

Spectroscopic Data

The structural elucidation of iceane is supported by various spectroscopic techniques. The key
data are summarized below.

'H NMR Spectroscopy

The proton NMR spectrum of iceane is characterized by broad, overlapping multiplets due to
complex spin-spin coupling within the rigid cage structure. The reported chemical shifts are:

Chemical Shift (d) ppm Multiplicity Assignment

1.2-1.9 Broad multiplet All 18 protons

3C NMR Spectroscopy

The carbon-13 NMR spectrum of iceane in CDCIs shows three distinct signals, consistent with
its Dsh symmetry.
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Chemical Shift (8) ppm Assighment
37.8 CH
27.9 CH:
13.8 CH2

Mass Spectrometry

Electron impact mass spectrometry of iceane reveals a prominent molecular ion peak and a

characteristic fragmentation pattern.

m/z Relative Intensity (%) Assignment

162 100 M+ (Molecular lon)
133 25 [M-C2Hs]*

105 30 [M-CaHs]*

91 45 [C7H7]* (Tropylium ion)
79 50 [CeH7]*

Infrared Spectroscopy

The infrared spectrum of iceane exhibits characteristic C-H stretching and bending vibrations

for a saturated hydrocarbon.

Wavenumber (cm~?) Intensity Assignment
2950-2850 Strong C-H stretch
1450 Medium CH: scissoring
1350 Medium CHz2 wagging

Experimental Protocols: Synthesis of Iceane

© 2025 BenchChem. All rights reserved.

3/6 Tech Support


https://www.benchchem.com/product/b13952405?utm_src=pdf-body
https://www.benchchem.com/product/b13952405?utm_src=pdf-body
https://www.benchchem.com/product/b13952405?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13952405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

The synthesis of iceane was first reported independently by two research groups. The
methodologies are detailed below.

Synthesis via Intramolecular [2+2] Cycloaddition (Cupas
& Hodakowski, 1974)

This synthesis involves the photochemical intramolecular [2+2] cycloaddition of 9,10-dihydro-
9,10-ethanoanthracene-11-one, followed by a Wolff-Kishner reduction.

Step 1: Photochemical Cycloaddition

e A solution of 9,10-dihydro-9,10-ethanoanthracene-11-one in benzene is irradiated with a
medium-pressure mercury lamp through a Pyrex filter for an extended period.

e The solvent is removed under reduced pressure, and the resulting solid is recrystallized from
an appropriate solvent to yield the cage ketone.

Step 2: Wolff-Kishner Reduction

e The cage ketone is heated under reflux with hydrazine hydrate and potassium hydroxide in
diethylene glycol.

e The reaction mixture is then distilled to isolate the crude product.

 Purification by sublimation or chromatography yields pure iceane.

Synthesis via a Multistep Sequence (Hamon & Taylor,
1976)

This approach involves a lengthier, more classical organic synthesis route starting from
bicyclo[2.2.2]oct-5-ene-2,3-dicarboxylic anhydride.

Key Steps:
e Reduction of the anhydride to the corresponding diol.

» Conversion of the diol to a dimesylate.
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o Cyclization with malonic ester followed by hydrolysis and decarboxylation to form a tricyclic
ketone.

o Further functional group manipulations and a final ring-closing reaction to construct the
iceane skeleton.

e The final step is a reduction to remove any remaining functional groups.

For detailed reagent quantities, reaction times, and purification procedures, please refer to the
original publications.

Visualization of the Synthesis Pathway

The following diagram illustrates a simplified logical flow of the synthesis of iceane as
described by Cupas and Hodakowski.

H2NNH2, KOH, .
Diethylene Glycol Wolff-Kishner
Reduction

9,10-dihydro-9,10- hv, Benzene Photochemical

ethanoanthracene-11-one [2+2] Cycloaddition Iceane

Cage Ketone

Click to download full resolution via product page

Caption: Synthetic pathway to Iceane via photochemical cycloaddition.

Conclusion

This technical guide provides essential data on iceane for researchers in chemistry and drug
development. The compiled identifiers, spectroscopic information, and synthesis protocols offer
a solid foundation for future studies and applications of this intriguing polycyclic hydrocarbon.
The unique rigid structure of iceane makes it an interesting scaffold for the design of novel
molecules with potential applications in various fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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